Cas no 92945-59-0 (3-Methyl-2-propionyl-benzoic acid)
92945-59-0 structure
Product name:3-Methyl-2-propionyl-benzoic acid
3-Methyl-2-propionyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Methyl-2-propionyl-benzoic acid
- Benzoic acid, 3-methyl-2-(1-oxopropyl)-
- NHDLALXDVHJCQB-UHFFFAOYSA-N
- DTXSID40344339
- 92945-59-0
-
- Inchi： InChI=1S/C11H12O3/c1-3-9(12)10-7(2)5-4-6-8(10)11(13)14/h4-6H,3H2,1-2H3,(H,13,14)
- InChI Key： NHDLALXDVHJCQB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 192.078644241Da
- Monoisotopic Mass: 192.078644241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.4Ų
3-Methyl-2-propionyl-benzoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015716-500mg |
3-Methyl-2-propionylbenzoic acid |
92945-59-0 | 97% | 500mg |
$847.60 | 2023-08-31 | |
| Alichem | A010015716-1g |
3-Methyl-2-propionylbenzoic acid |
92945-59-0 | 97% | 1g |
$1445.30 | 2023-08-31 | |
| Alichem | A010015716-250mg |
3-Methyl-2-propionylbenzoic acid |
92945-59-0 | 97% | 250mg |
$489.60 | 2023-08-31 |
3-Methyl-2-propionyl-benzoic acid Related Literature
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1. Back matter
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2. Book reviews
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Mehmet Menaf Ayhan,Burcu Dedeoglu,Yunus Zorlu,Bünyemin Coşut CrystEngComm, 2021,23, 268-272
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